Cas no 134056-74-9 ((4S)-4-fluorooct-1-yne)

• Product Name: (4S)-4-fluorooct-1-yne
• CAS No: 134056-74-9
• MF: C₈H₁₃F
• MW: 128.187226057053
• CID: 5638453
• PubChem ID: 165898703
• Update Time: 2025-06-09

(4S)-4-fluorooct-1-yne Chemical and Physical Properties

Names and Identifiers

• EN300-28243597
• 134056-74-9
• (4S)-4-fluorooct-1-yne

• Inchi： 1S/C8H13F/c1-3-5-7-8(9)6-4-2/h2,8H,3,5-7H2,1H3/t8-/m1/s1
• InChI Key： FYPPKOQPVZAWFU-MRVPVSSYSA-N
• SMILES： F[C@H](CC#C)CCCC

Computed Properties

• Exact Mass: 128.100128577g/mol
• Monoisotopic Mass: 128.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on (4S)-4-fluorooct-1-yne

Exploring the Unique Properties and Applications of (4S)-4-fluorooct-1-yne (CAS No. 134056-74-9)

In the realm of organic chemistry, fluorinated compounds have garnered significant attention due to their unique physicochemical properties and broad applications. Among these, (4S)-4-fluorooct-1-yne (CAS No. 134056-74-9) stands out as a chiral alkyne with a fluorine substituent, offering intriguing possibilities for synthetic and material science. This article delves into the structural characteristics, synthesis methods, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of (4S)-4-fluorooct-1-yne combines an alkyne functional group with a stereogenic center at the 4-position, where fluorine is attached. This configuration imparts distinct polarity and reactivity patterns, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The presence of fluorine enhances metabolic stability—a feature highly sought after in drug discovery—while the alkyne moiety serves as a versatile handle for click chemistry applications.

Recent advancements in fluorination techniques have streamlined the synthesis of compounds like (4S)-4-fluorooct-1-yne. Researchers frequently employ transition-metal-catalyzed methods or nucleophilic fluorination reagents to achieve high enantiopurity. A trending topic in synthetic forums involves optimizing these protocols for green chemistry compliance, reducing hazardous byproducts—a concern aligned with global sustainability goals.

Applications of this compound span multiple domains. In material science, its incorporation into liquid crystals or polymers can modulate thermal stability and optical properties. The pharmaceutical industry explores its potential as a building block for proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Additionally, its role in bioorthogonal chemistry for labeling biomolecules resonates with current interests in imaging probes and diagnostic tools.

Frequently asked questions about CAS No. 134056-74-9 include inquiries about its storage conditions (typically under inert gas at low temperatures) and compatibility with common reagents. Analytical data—such as NMR chemical shifts (¹⁹F NMR: ~-180 to -220 ppm) and chiral HPLC retention times—are also highly searched, reflecting users' needs for quality control benchmarks.

From an industrial perspective, scalability remains a key challenge. Innovations in continuous flow chemistry and enzymatic resolution methods are being investigated to address this. Environmental considerations also drive research into biodegradable fluorochemicals, positioning (4S)-4-fluorooct-1-yne as a test case for eco-friendly fluorinated compound design.

In conclusion, (4S)-4-fluorooct-1-yne exemplifies how strategic fluorine incorporation can unlock novel functionalities in organic molecules. Its intersection with cutting-edge fields like precision medicine and smart materials ensures continued relevance. As synthetic methodologies evolve, this compound will likely play a pivotal role in answering broader questions about stereoselective fluorination and sustainable chemical production.